2-{[(1-cyclohexyl-1H-tetrazol-5-yl)thio]methyl}-6-nitro-1H-benzimidazole

• IUPAC Name: 2-[(1-cyclohexyltetrazol-5-yl)sulfanylmethyl]-6-nitro-1H-benzimidazole
• InChI: InChI=1S/C15H17N7O2S/c23-22(24)11-6-7-12-13(8-11)17-14(16-12)9-25-15-18-19-20-21(15)10-4-2-1-3-5-10/h6-8,10H,1-5,9H2,(H,16,17)
• InChI Key: QTDPOXLJJNGTRM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=NN=N2)SCC3=NC4=C(N3)C=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C15H17N7O2S
• Molecular Weight: 359.4 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves complex reactions that introduce functional groups to the benzimidazole core, enhancing its reactivity and potential applications. Although specific details on the synthesis of 2-{[(1-cyclohexyl-1H-tetrazol-5-yl)thio]methyl}-6-nitro-1H-benzimidazole are scarce, similar compounds have been synthesized through reactions involving nitration, cyclization, and substitution. These processes typically employ various reagents and catalysts under controlled conditions to achieve the desired structural framework and functionality (Ören et al., 1999).

Molecular Structure Analysis

X-ray crystallography and computational modeling are crucial for analyzing the molecular structure of benzimidazole derivatives. These techniques provide insights into the compound's conformation, bond lengths, angles, and overall geometry, which are essential for understanding its chemical behavior and potential interactions. For compounds akin to 2-{[(1-cyclohexyl-1H-tetrazol-5-yl)thio]methyl}-6-nitro-1H-benzimidazole, studies have shown that the benzimidazole core tends to maintain a planar structure, facilitating π-π interactions and hydrogen bonding (Abdel Ghani & Mansour, 2011).

Chemical Reactions and Properties

Benzimidazole derivatives undergo a variety of chemical reactions, including electrophilic substitution, cycloaddition, and nitration, which modify their chemical properties and utility. The introduction of a nitro group, for instance, enhances the compound's reactivity towards reduction or further substitution reactions, potentially leading to the synthesis of novel compounds with varied biological activities (Tang et al., 2023).

Physical Properties Analysis

The physical properties of benzimidazole derivatives, such as solubility, melting point, and crystal structure, are significantly influenced by their molecular structure. The presence of substituents like nitro groups or cyclohexyl moieties affects these properties, determining the compound's phase, stability, and suitability for specific applications. Detailed analysis through spectroscopic methods, including NMR and IR, aids in understanding these aspects (Samsonov, 2017).